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Introduction Neuropeptide EI (NEI) is a neuropeptide derived from the same precursor protein

as the melanin-concentrating hormone (MCH), known as prepro-MCH (ppMCH). NEI is co-

localized and co-secreted with MCH throughout the central nervous system. Research

indicates that NEI plays a significant role in various physiological processes, including the

regulation of hormone release, particularly luteinizing hormone (LH) and follicle-stimulating

hormone (FSH). It exerts influence at the level of the central nervous system on gonadotropin-

releasing hormone (GnRH) neurons and also acts directly on pituitary gonadotropes.

Furthermore, NEI is implicated in the control of grooming behavior and locomotor activity.

To fully elucidate the in vivo functions of NEI and to explore its potential as a therapeutic target,

the development of a specific knockout animal model is essential. This document provides a

detailed guide for creating and characterizing a Neuropeptide EI knockout rat model using

CRISPR-Cas9 technology.
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Part 1: Generation of the NEI Knockout Rat Model
via CRISPR-Cas9
The generation of the NEI knockout rat model is achieved through CRISPR-Cas9-mediated

gene editing. The strategy involves introducing a targeted mutation in the region of the Pmch

gene that encodes the NEI peptide, leading to a non-functional product.

Experimental Workflow: NEI Knockout Rat Generation
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Figure 1. Workflow for generating an NEI knockout rat model.
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Protocol 1.1: Guide RNA (gRNA) Design
Target Selection: Obtain the genomic sequence of the rat Pmch gene from the NCBI or

Ensembl database. Identify the specific exon(s) that encode the Neuropeptide EI sequence.

gRNA Design: Use an online gRNA design tool (e.g., CHOPCHOP, Synthego Design Tool) to

identify potential 20-nucleotide target sequences within the NEI-coding region.

Criteria for selection:

Target sites must be immediately upstream of a Protospacer Adjacent Motif (PAM)

sequence (5'-NGG-3' for Streptococcus pyogenes Cas9).

Select targets in a critical region to maximize the chance of creating a non-functional

protein, ideally in the 5' portion of the coding sequence to induce frameshift mutations.

Prioritize gRNAs with high on-target activity scores and low off-target scores as

predicted by the design tool.

To enhance knockout efficiency, consider designing two gRNAs to excise the entire NEI-

coding region.

Order Synthesis: Order synthetic single guide RNAs (sgRNAs) from a reputable commercial

vendor.

Protocol 1.2: Preparation of Cas9/gRNA
Ribonucleoprotein (RNP) Complex
Delivering the CRISPR components as a ribonucleoprotein (RNP) complex minimizes off-target

effects and enhances editing efficiency.

Reagents:

Synthetic sgRNA (lyophilized)

Alt-R® S.p. Cas9 Nuclease V3 (or similar high-fidelity Cas9 protein)

Nuclease-free Duplex Buffer or microinjection buffer
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Procedure:

Resuspend the lyophilized sgRNA in nuclease-free buffer to a stock concentration of 100

µM.

On the day of microinjection, prepare the RNP complex by mixing Cas9 protein and

sgRNA. A common final concentration for microinjection is 50 ng/µL Cas9 and 25 ng/µL

sgRNA.

Incubate the mixture at room temperature for 10-15 minutes to allow for RNP complex

formation.

Keep the RNP solution on ice until microinjection.

Protocol 1.3: Zygote Microinjection and Embryo Transfer
Animal Preparation:

Induce superovulation in female Sprague Dawley or Wistar rats (3-4 weeks old) via

intraperitoneal injections of Pregnant Mare Serum Gonadotropin (PMSG), followed by

Human Chorionic Gonadotropin (hCG) 48 hours later.

Mate superovulated females with fertile males immediately after hCG injection.

Prepare pseudopregnant surrogate mothers by mating vasectomized males with females

in proestrus.

Zygote Collection:

The following morning, confirm mating by the presence of a vaginal plug.

Euthanize the donor females and collect fertilized one-cell zygotes from the oviducts.

Treat zygotes with hyaluronidase to remove surrounding cumulus cells.

Microinjection:

Transfer the cleaned zygotes into a droplet of appropriate medium (e.g., M2 or FHM).
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Using an inverted microscope equipped with micromanipulators, inject the prepared Cas9

RNP solution into the cytoplasm of the zygotes.

Embryo Transfer:

Culture the injected zygotes for a short period (1-2 hours) to assess viability.

Surgically transfer the viable embryos into the oviducts of the prepared pseudopregnant

surrogate mothers (approximately 15-25 embryos per recipient).

Protocol 1.4: Genotyping and Colony Establishment
Sample Collection: At 10-14 days of age, obtain tail biopsies from the resulting F0 pups.

DNA Extraction: Extract genomic DNA from the tail biopsies using a standard DNA extraction

kit or protocol.

PCR Amplification: Design PCR primers that flank the gRNA target site in the Pmch gene.

Amplify the target region from the extracted gDNA of each pup.

Mutation Detection:

T7 Endonuclease I (T7E1) Assay: A rapid screening method to detect the presence of

insertions or deletions (indels). Mismatched DNA heteroduplexes formed during PCR are

cleaved by the T7E1 enzyme, which can be visualized on an agarose gel.

Sanger Sequencing: To confirm the exact mutation, PCR products from T7E1-positive

samples should be purified and sent for Sanger sequencing. The resulting sequences are

aligned to the wild-type Pmch sequence to identify the specific indel.

Breeding Strategy:

F0 Generation: Identify founder rats with confirmed out-of-frame indels that disrupt the NEI

coding sequence.

F1 Generation: Breed the selected F0 founders with wild-type (WT) rats to produce

heterozygous (NEI +/-) F1 offspring. This step helps to segregate any potential off-target

mutations.
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F2 Generation: Intercross the F1 heterozygous rats to generate homozygous knockout

(NEI -/-), heterozygous (NEI +/-), and wild-type (NEI +/+) littermates in the F2 generation,

following Mendelian inheritance patterns. The colony can then be maintained through

homozygous or heterozygous breeding, depending on experimental needs.

Part 2: Phenotypic Characterization of the NEI
Knockout Rat
Once the homozygous knockout line is established, a thorough characterization is required to

validate the model and investigate the functional consequences of NEI ablation.

Experimental Workflow: Phenotypic Characterization
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Figure 2. Workflow for the phenotypic characterization of the NEI knockout rat.

Protocol 2.1: Reproductive Phenotyping
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Given NEI's role in modulating GnRH neurons and LH release, a comprehensive reproductive

assessment is critical.

2.1.1 Estrous Cycle Monitoring

Procedure: Collect vaginal smears from adult female WT and NEI -/- rats daily for at least 14

consecutive days.

Sample Collection: Gently flush the vagina with a small volume (20-30 µL) of sterile saline

using a pipette.

Slide Preparation: Place the collected cell suspension onto a glass slide, air dry, and stain

with 0.1% crystal violet or a Romanowsky-type stain.

Analysis: Examine the slides under a light microscope. Characterize the stage of the estrous

cycle (proestrus, estrus, metestrus, diestrus) based on the relative proportions of nucleated

epithelial cells, cornified epithelial cells, and leukocytes.

Data: Record the cycle length and the duration of each stage for both genotypes.

2.1.2 Hormone Level Analysis

Sample Collection: Collect blood samples from female rats at specific stages of the estrous

cycle (e.g., the afternoon of proestrus to measure the LH surge). Serum should be separated

and stored at -80°C.

Assay: Use commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits for

rat LH, FSH, and estradiol.

Procedure: Follow the manufacturer's protocol strictly. This typically involves adding serum

samples and standards to antibody-coated microplates, followed by incubation with enzyme-

conjugated antibodies and a substrate for color development.

Data Analysis: Measure the absorbance using a microplate reader and calculate hormone

concentrations based on the standard curve.

Table 1: Representative Reproductive Phenotype Data (Hypothetical)
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Parameter Wild-Type (WT) NEI Knockout (-/-) P-value

Estrous Cycle Length

(days)
4.2 ± 0.3 6.8 ± 0.9 < 0.01

Proestrus LH Surge

(ng/mL)
5.8 ± 1.1 1.2 ± 0.4 < 0.001

Basal LH (ng/mL) 0.9 ± 0.2 0.8 ± 0.3 > 0.05

Litter Size 11.2 ± 1.5 7.1 ± 2.0 < 0.05

Protocol 2.2: Behavioral Phenotyping
NEI is implicated in locomotor activity and grooming. Standard behavioral tests can quantify

these effects.

2.2.1 Open Field Test

Apparatus: A square arena (e.g., 100 cm x 100 cm) with high walls, evenly illuminated. The

floor is typically divided into a grid of central and peripheral squares.

Acclimation: Bring rats to the testing room at least 30-60 minutes before the test begins to

acclimate.

Procedure:

Place a single rat in the center of the open field arena.

Record its activity for a set duration (e.g., 10 minutes) using an overhead video camera

linked to tracking software.

Clean the arena thoroughly with 70% ethanol between trials to eliminate olfactory cues.

Parameters Measured:

Total Distance Traveled: A measure of general locomotor activity.
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Time Spent in Center: An indicator of anxiety-like behavior (less time in the center

suggests higher anxiety).

Rearing Frequency: Number of times the rat stands on its hind legs, an exploratory

behavior.

2.2.2 Grooming Behavior Analysis

Procedure: Following the open field test or in a separate session, place the rat in a clean,

standard cage without bedding.

Recording: Videotape the rat for 10-15 minutes.

Analysis: Manually or with automated software, score the total time spent grooming and the

frequency of grooming bouts. Rodent grooming follows a stereotyped cephalocaudal

progression (face, head, body); note any disruptions to this syntactic chain.

Table 2: Representative Behavioral Phenotype Data (Hypothetical)

Parameter (10 min
test)

Wild-Type (WT) NEI Knockout (-/-) P-value

Total Distance

Traveled (m)
25.6 ± 3.1 18.2 ± 2.5 < 0.05

Time in Center (s) 45.3 ± 6.2 48.1 ± 5.9 > 0.05

Grooming Duration (s) 55.7 ± 8.0 95.4 ± 12.1 < 0.01

Part 3: Neuropeptide EI Signaling
Neuropeptides typically exert their effects by binding to G protein-coupled receptors (GPCRs),

initiating intracellular second messenger cascades. While a specific high-affinity receptor for

NEI has not been definitively identified, its signaling is presumed to follow this general pathway.

Hypothesized NEI Signaling Pathway
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Figure 3. A generalized signaling pathway for Neuropeptide EI via a G protein-coupled

receptor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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